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Compound of Interest

Compound Name: Zinc chloride (ZnCl)

CAS No.: 18623-80-8

Cat. No.: B1174290

Get Quote

Executive Summary: The Hygroscopic Hazard
Zinc Chloride (

) is frequently underestimated in laboratory settings because it is categorized as a salt.
However, as a Senior Application Scientist, I must emphasize that its danger profile is closer to
that of a strong acid.

The Mechanism of Injury:

is aggressively hygroscopic and deliquescent. Upon contact with moisture—whether it be
ambient humidity, sweat on the skin, or the mucous membranes of the eye—it undergoes
hydrolysis to release hydrochloric acid (

) and generate significant heat (exothermic reaction).

This guide provides a self-validating safety system for handling anhydrous and aqueous

, moving beyond generic advice to specific, field-proven containment strategies.
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Risk Assessment & PPE Selection Matrix
Effective protection requires matching the PPE to the specific phase of the chemical. The

following matrix synthesizes data from NIOSH and standard chemical hygiene plans.

Personal Protective Equipment (PPE) Specifications
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Component
Standard Protocol
(Solid/Low Conc.)

High Hazard
Protocol
(Anhydrous/High
Conc.)

Scientific Rationale

Hand Protection
Nitrile Gloves (Min.

0.11 mm / 4 mil)

Double Gloving: Nitrile

(inner) + Neoprene

(outer)

Nitrile offers excellent

chemical resistance,

but ZnCl₂ solutions

can permeate

microscopic defects.

Double gloving

provides a

breakthrough buffer.

Eye Protection

Chemical Splash

Goggles (Indirect

Vent)

Face Shield + Splash

Goggles

Safety glasses are

insufficient. Dust or

splash entry will

immediately react with

eye moisture, causing

severe thermal and

chemical burns.

Body Protection

Lab Coat (Cotton/Poly

blend), closed-toe

shoes

Chemical-Resistant

Apron (Rubber/PVC)

Cotton absorbs

liquids, keeping the

corrosive solution

against the skin. An

impervious apron

prevents saturation

during pouring tasks.

Respiratory
Fume Hood (Sash at

18")

Fume Hood + N95 (if

dust risk is high)

Inhalation of ZnCl₂

fume causes "metal

fume fever" and

pulmonary edema.

Engineering controls

(hood) are mandatory.

Decision Logic for PPE Selection
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The following diagram illustrates the decision-making process for selecting the correct safety

configuration based on the state of the reagent.

Start: ZnCl2 Handling

Determine Physical State

Solid (Anhydrous/Granular) Aqueous Solution

Task: Weighing/Transfer Concentration > 2M?

Requirement: Static Control + Fume Hood

PPE: Goggles + Nitrile + Lab Coat

High Risk: Exothermic Splash

Yes

Standard Risk

No

PPE: Face Shield + Apron + Double Glove PPE: Goggles + Nitrile

Click to download full resolution via product page

Figure 1: Decision logic for selecting PPE based on physical state and concentration risks.

Operational Protocol: The "Zero-Exposure"
Workflow
Handling
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requires a disciplined approach to prevent environmental contamination and personal
exposure.

Phase 1: Preparation & Engineering Controls
Fume Hood Verification: Ensure the face velocity is between 80–120 fpm.

dust is fine and easily entrained in turbulent air.

Spill Kit Staging: Have a base neutralizer ready (Sodium Bicarbonate or Calcium

Carbonate). Do not use water initially on a large solid spill, as it will generate heat and acid

fumes.

Balance Setup: Place the analytical balance inside the fume hood if possible. If not, use a

secondary containment tray and a powder funnel to minimize dust spread.

Phase 2: Solvation (The Critical Step)
Context: Dissolving anhydrous Zinc Chloride is highly exothermic.

Vessel Selection: Use Pyrex or borosilicate glass. Avoid soft plastics that may deform under

heat.

The Ice Bath Rule: For concentrations

, place the receiving vessel in an ice bath before adding the solid.

Addition Order: Always add

to water, never the reverse. Add slowly with constant stirring to dissipate heat.

Vapor Management: Keep the vessel covered with a watch glass between additions to

prevent acid fumes from escaping into the hood.

Phase 3: Decontamination & Cleanup
Invisible residues of

are common. Because it is deliquescent, a small spill will turn into a corrosive puddle overnight.
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Dry Wipe: Sweep up any visible solid using a brush and dustpan dedicated to hazardous

waste.

Neutralizing Wipe: Wipe the work surface with a 5% Sodium Bicarbonate (

) solution. This neutralizes potential acidic residues.

Final Rinse: Rinse with water and dry thoroughly with paper towels.

Emergency Response Procedures
In the event of exposure, speed is critical to prevent deep tissue damage.

Exposure Type Immediate Action Secondary Action

Skin Contact

Brush off dry powder first.

Then flush with water for 15

mins.

Do not apply neutralizing

agents (vinegar/baking soda)

to skin; the heat of reaction

can worsen burns. Seek

medical aid.

Eye Contact
Force eyelids open and flush

at eyewash station for 15 mins.

Roll eyeballs to ensure full

irrigation. Transport to ER

immediately.

Inhalation Move to fresh air immediately.

Monitor for delayed pulmonary

edema (difficulty breathing

may occur hours later).

Emergency Workflow Diagram

Exposure Event Identify Contact

Skin Contact

Eye Contact

1. Brush off Powder
2. Flush Water (15m)

1. Eyewash (15m)
2. Hold Lids Open

Seek Medical Attention
(Bring SDS)
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Figure 2: Immediate response workflow for skin and eye exposure.

Disposal Logistics
Zinc Chloride is classified as a Heavy Metal and Corrosive waste. It is toxic to aquatic life with

long-lasting effects.

Segregation: Collect in a dedicated waste container labeled "Heavy Metal Waste -

Corrosive." Do not mix with organic solvents.

pH Adjustment: Some facilities require neutralizing aqueous solutions to pH 6–8 before

pickup. Check local EHS guidelines. Use Sodium Carbonate for neutralization, adding slowly

to manage foaming (

release).

Prohibition:NEVER pour

solutions down the drain. It precipitates in pipes and destroys plumbing due to acidity, in
addition to violating environmental laws.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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